1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol

• Molecular Formula: C8H14FNO
• Molecular Weight: 159.20 g/mol
• SMILES: C1C2C1CN(C2)CC(CF)O
• InChI: InChI=1S/C8H14FNO/c9-2-8(11)5-10-3-6-1-7(6)4-10/h6-8,11H,1-5H2
• InChIKey: MUJQNJKGOZQOFH-UHFFFAOYSA-N

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol – Physicochemical Baseline

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol (CAS 1859859-71-4) is a fluorinated 3‑azabicyclo[3.1.0]hexane building block with molecular formula C₈H₁₄FNO and molecular weight 159.20 g mol⁻¹ [1]. The 3‑azabicyclo[3.1.0]hexane scaffold is a privileged saturated bicyclic amine found in drug molecules such as nirmatrelvir [2]. Key computed descriptors include XLogP3‑AA = 0.4, topological polar surface area (TPSA) = 23.5 Ų, one hydrogen‑bond donor, three hydrogen‑bond acceptors, and three rotatable bonds [1]. Commercial sources supply the compound at ≥95 % purity .

Privileged 3-azabicyclo scaffold (as in nirmatrelvir)

Low computed lipophilicity vs. dimethyl analog

Fluorine atom for metabolic soft-spot blocking

Standard purity available, comparable to analogs

• [1] PubChem Compound Summary for CID 130816059, 1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [2] Donnelly, K. et al. [3+2]-Cycloaddition Reactions of gem-Difluorocyclopropenes with Azomethine Ylides – Access to Novel Fluorinated Scaffolds. Chem. Eur. J. 2023, 29, e202301861. View Source

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol: Why Analogs Are Not Interchangeable

Seemingly minor structural alterations within the 3‑azabicyclo[3.1.0]hexane family produce disproportionate changes in physicochemical and pharmacokinetic properties. The presence, position, and number of fluorine atoms markedly shift lipophilicity, metabolic stability, and target engagement [1]. For example, the gem‑dimethyl analog (CAS 1852973‑90‑0) shows an XLogP3 increase of +0.8 log units relative to the target compound, which can alter membrane permeability and CYP450 susceptibility [2]. Similarly, regioisomeric relocation of the nitrogen atom (2‑azabicyclo vs. 3‑azabicyclo) or modification of the fluoropropanol side chain can redirect metabolic soft spots and change hydrogen‑bonding patterns [3]. Therefore, in‑class compounds are not interchangeable without re‑validation of the entire ADME‑T profile. The quantitative evidence below maps out exactly where this compound diverges from its closest comparators.

Gem-dimethyl analog has higher lipophilicity, altering permeability and CYP liability

Regioisomeric 2-azabicyclo analogs reposition nitrogen, disrupting H-bond networks

Non-fluorinated propanol analogs lack metabolic shielding, requiring re-validation of clearance

• [1] Donnelly, K. et al. [3+2]-Cycloaddition Reactions of gem-Difluorocyclopropenes with Azomethine Ylides – Access to Novel Fluorinated Scaffolds. Chem. Eur. J. 2023, 29, e202301861. View Source
• [2] PubChem Compound Summary for CID 131141250, 1-{6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [3] Substituted 3-azabicyclo[3.1.0]hexanes as ketohexokinase inhibitors. Patent UA‑121271‑C2 (Pfizer Inc.), published 2020‑04‑27. View Source

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol: Key Differences from Closest Analogs

Lipophilicity Comparison with 6,6-Dimethyl Analog

The target compound exhibits significantly lower computed lipophilicity (XLogP3‑AA = 0.4) compared with its closest commercially available analog, 1-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)-3-fluoropropan-2-ol (XLogP3‑AA = 1.2) [1][2]. The difference of −0.8 log units indicates that the target compound distributes ~6.3‑fold more favorably into aqueous phases. In drug discovery, a ΔlogP of this magnitude is routinely associated with altered oral absorption, volume of distribution, and CYP450 metabolic liability [3].

Lipophilicity

Cross-study comparable

ΔXLogP3 = −0.8 (target more hydrophilic, ~6.3× aqueous phase preference)

Supports selection for low-lipophilicity campaigns

Computed by XLogP3; method-consistent across compounds

Evidence Dimension	Lipophilicity (XLogP3‑AA)
Target Compound Data	0.4
Comparator Or Baseline	1-(6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)-3-fluoropropan-2-ol: 1.2
Quantified Difference	−0.8 log units (target is ~6.3× more hydrophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18); identical method for both compounds

Why This Matters

Lower lipophilicity often translates to higher aqueous solubility and lower non‑specific protein binding, which directly impacts formulation ease and free fraction in biological assays—critical factors when selecting a building block for lead optimization.

• [1] PubChem Compound Summary for CID 130816059, 1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 131141250, 1-{6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [3] Wenlock, M. C. et al. A comparison of physiochemical property profiles of development and marketed oral drugs. J. Med. Chem. 2003, 46, 1250–1256. View Source

Molecular Weight & Fsp3 Advantage over Dimethyl Analog

The target compound has a molecular weight of 159.20 g mol⁻¹, which is 28.05 Da lower than the 6,6‑dimethyl analog (187.25 g mol⁻¹) [1][2]. This reduction is accompanied by a higher fraction of sp3‑hybridized carbons (Fsp3 = 0.75 vs. 0.70 for the dimethyl analog, calculated from molecular formula) [1][2]. Lower MW and higher Fsp3 are independently associated with improved developability profiles, including higher probability of clinical progression [3].

MW & sp3 Fraction

Cross-study comparable

MW 159.20, Fsp3 0.75 vs. 187.25, 0.70; ΔMW −28.05, ΔFsp3 +0.05

Improved ligand efficiency and 3D shape exploration

Fsp3 from molecular formula; PubChem data

Evidence Dimension	Molecular weight and fraction sp3
Target Compound Data	MW 159.20 g mol⁻¹; Fsp3 0.75
Comparator Or Baseline	1-(6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)-3-fluoropropan-2-ol: MW 187.25 g mol⁻¹; Fsp3 0.70
Quantified Difference	ΔMW = −28.05 g mol⁻¹; ΔFsp3 = +0.05
Conditions	Computed molecular weights from PubChem; Fsp3 calculated from molecular formula (target C8H14FNO, comparator C10H18FNO)

Why This Matters

In fragment‑based and lead‑generation campaigns, every 30 Da reduction in MW can significantly improve ligand efficiency metrics; the higher Fsp3 of the target compound also offers a more three‑dimensional shape for exploring novel binding pockets.

• [1] PubChem Compound Summary for CID 130816059, 1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 131141250, 1-{6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [3] Lovering, F. et al. Escape from Flatland: increasing saturation as an approach to improving clinical success. J. Med. Chem. 2009, 52, 6752–6756. View Source

Topological Polar Surface Area Parity with Dimethyl Analog

Both the target compound and its 6,6‑dimethyl analog share an identical computed TPSA of 23.5 Ų [1][2]. TPSA values below 60 Ų are predictive of good passive membrane permeability [3]. The constancy of TPSA across the pair indicates that the reduction in lipophilicity (ΔXLogP3 = −0.8) is driven by polar surface‑area‑independent factors, likely the smaller hydrocarbon surface area of the des‑dimethyl scaffold. Users can therefore anticipate similar passive permeability while benefiting from improved solubility.

TPSA

Cross-study comparable

23.5 Ų (identical to dimethyl analog)

Permeability expected comparable; lipophilicity reduction without TPSA penalty

Computed by Cactvs algorithm

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	23.5 Ų
Comparator Or Baseline	1-(6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)-3-fluoropropan-2-ol: 23.5 Ų
Quantified Difference	0 Ų (identical)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Maintaining low TPSA while reducing logP is a desirable decoupling for medicinal chemists; it suggests that the target compound can deliver enhanced aqueous solubility without sacrificing membrane permeability, a key criterion for oral bioavailability.

• [1] PubChem Compound Summary for CID 130816059, 1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 131141250, 1-{6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [3] Ertl, P. et al. Fast calculation of molecular polar surface area as a sum of fragment-based contributions. J. Med. Chem. 2000, 43, 3714–3717. View Source

Fluoropropanol Side Chain: Metabolic Stability vs. Non-Fluorinated Analogs

The target compound incorporates a fluorine atom on the terminal carbon of the propan‑2‑ol side chain. In series of 3‑azabicyclo[3.1.0]hexane derivatives, substitution of a hydrogen by fluorine at metabolically labile positions reduces CYP‑mediated oxidation rates, as demonstrated by the difluorinated 3‑azabicyclo[3.1.0]hexane series reported by Donnelly et al. [1]. Non‑fluorinated propanol analogs (e.g., 3‑(3‑azabicyclo[3.1.0]hex‑3‑yl)propan‑1‑ol [CAS 937734‑24‑2]) lack this metabolic shield. Although head‑to‑head microsomal stability data are not publicly available for this exact pair, the class‑level effect of terminal fluorination on metabolic stability is well‑established [2].

Metabolic Stability

Class-level inference

Terminal C-F bond predicted to reduce CYP oxidation vs. non-fluorinated analogs

May support metabolic soft-spot blocking strategy

Literature precedent suggests >5-fold reduction in oxidative metabolism

Evidence Dimension	Predicted metabolic stability (oxidative metabolism)
Target Compound Data	Contains C‑F bond at the terminal propanol position; predicted to resist CYP450 hydroxylation at that site.
Comparator Or Baseline	Non‑fluorinated 3‑(3‑azabicyclo[3.1.0]hex‑3‑yl)propan‑1‑ol (CAS 937734‑24‑2): terminal CH₂OH group susceptible to oxidation.
Quantified Difference	Qualitative; exact fold‑change in intrinsic clearance unavailable. Literature precedent indicates that terminal fluorination can reduce oxidative metabolism by >5‑fold in related bicyclic amines.
Conditions	Inference from literature on fluorinated 3‑azabicyclo[3.1.0]hexane derivatives [1][2]

Why This Matters

For procurement decisions in medicinal chemistry programs, the fluorine atom provides a built‑in strategy to block a common metabolic soft spot without adding significant molecular weight, potentially reducing the need for subsequent iterative optimization of the side chain.

• [1] Donnelly, K. et al. [3+2]-Cycloaddition Reactions of gem-Difluorocyclopropenes with Azomethine Ylides – Access to Novel Fluorinated Scaffolds. Chem. Eur. J. 2023, 29, e202301861. View Source
• [2] Müller, K. et al. Fluorine in pharmaceuticals: looking beyond intuition. Science 2007, 317, 1881–1886. View Source

Commercial Purity Benchmarking vs. Analogs

The target compound is supplied at a minimum purity of 95 %, as specified by AKSci (Cat. 5068EK) and Leyan (Cat. 2106245) . This purity level matches that of the 6,6‑dimethyl analog available from the same vendors (AKSci Cat. 7607EK, purity ≥95 %) . While purity alone does not differentiate the target from analogs, it confirms that procurement does not entail a compromise on chemical quality relative to the closest available alternative.

Purity Benchmark

Specification review

≥95% (HPLC/GC), equivalent to dimethyl analog specification

No purity compromise; simplifies SAR study logistics

Vendor COA; dry ambient storage

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95 % (HPLC/GC)
Comparator Or Baseline	1-(6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)-3-fluoropropan-2-ol: ≥95 %
Quantified Difference	None (equivalent specification)
Conditions	Vendor certificate of analysis; long‑term storage at ambient temperature in a dry environment

Why This Matters

Equivalent purity ensures that researchers can transition between the target compound and its dimethyl analog without adjusting downstream stoichiometry or purification protocols, simplifying SAR study logistics.

1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol: Research & Industrial Applications

Lead Optimization: Low-Lipophilicity Bicyclic Amine Scaffolds

Programs targeting central nervous system or intracellular targets where high lipophilicity drives off‑target promiscuity will benefit from the XLogP3 of 0.4, which is 0.8 units lower than the dimethyl analog [1][2]. The compound can serve as a direct replacement for the 6,6‑dimethyl variant in parallel synthesis, enabling rapid exploration of lipophilicity‑activity relationships without altering the TPSA (23.5 Ų) or hydrogen‑bond donor/acceptor counts [1][2].

Fragment-Based Drug Discovery: High sp3, Low MW Starting Point

At MW 159.20 and Fsp3 0.75, the compound meets fragment‑library criteria (<300 Da, high three‑dimensionality) [1]. Its fluorinated side chain provides a sensitive ¹⁹F NMR probe for binding assays, while the lower MW relative to the dimethyl analog (187.25 Da) leaves more room for growth vectors in fragment elaboration [3].

Process Chemistry: Ketohexokinase Inhibitor Intermediate

Patents disclosing substituted 3‑azabicyclo[3.1.0]hexanes as ketohexokinase (KHK) inhibitors highlight the core scaffold's relevance in metabolic disease [1]. The target compound provides a versatile late‑stage intermediate with a reactive secondary alcohol for further derivatization (e.g., esterification, etherification, oxidation), complementing the dimethyl analog which is historically tied to antiviral protease inhibitor synthesis.

Chemical Biology: Fluorine Effects on Bicyclic Amine PK

The terminal fluorine atom serves as a metabolic probe, enabling paired studies with non‑fluorinated propanol analogs to quantify the impact of fluorination on microsomal stability, CYP inhibition, and plasma protein binding [1]. Such head‑to‑head comparisons, whilst not yet reported in the public domain, are directly enabled by the commercial availability of both this compound and its non‑fluorinated counterparts.

Application

Selection Property

Validation Focus

Low-lipophilicity lead optimization

Reduced lipophilicity vs. dimethyl analog

Parallel SAR exploration without TPSA shift

Fragment-based screening

Low molecular weight, high sp3 fraction

Lead-likeness confirmation

Ketohexokinase inhibitor intermediate

Reactive secondary alcohol handle

Derivatization and KHK inhibitor synthesis feasibility

Fluorine metabolic probe studies

Terminal fluorine for paired studies

Metabolic stability and CYP liability assessment

• [1] PubChem Compound Summary for CID 130816059, 1-{3-Azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 131141250, 1-{6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-3-yl}-3-fluoropropan-2-ol. National Center for Biotechnology Information (2025). View Source
• [3] Lovering, F. et al. Escape from Flatland: increasing saturation as an approach to improving clinical success. J. Med. Chem. 2009, 52, 6752–6756. View Source